![molecular formula C12H14ClNO2 B6241991 tert-butyl N-[(4-chlorophenyl)methylidene]carbamate CAS No. 685132-77-8](/img/no-structure.png)
tert-butyl N-[(4-chlorophenyl)methylidene]carbamate
Overview
Description
Tert-butyl N-[(4-chlorophenyl)methylidene]carbamate, also known as 4-chlorophenylmethylcarbamate (4-CPMC), is an organic compound with a wide range of applications in the scientific and industrial fields. It is a versatile and useful compound, due to its ability to form strong complexes with metal ions, as well as its high reactivity and stability. 4-CPMC has been extensively studied in recent years, and has been used in a variety of research applications, such as in organic synthesis, catalysis, and biochemistry.
Scientific Research Applications
4-CPMC has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and catalysis, as it is highly reactive and stable. It is also used in biochemistry, as it has been shown to form strong complexes with metal ions, which can be used to study the structure and function of proteins. 4-CPMC has also been used in the development of new drugs, as it can be used to modify the structure of existing drugs to make them more effective.
Mechanism of Action
The mechanism of action of 4-CPMC is not fully understood, but it is believed to involve the formation of strong complexes with metal ions. These complexes are formed by the reaction of 4-CPMC with the metal ion, and can be used to study the structure and function of proteins. The complexes can also be used to modify existing drugs, by altering their structure and making them more effective.
Biochemical and Physiological Effects
4-CPMC has been shown to have a number of biochemical and physiological effects. It has been shown to act as an inhibitor of enzymes, and has been used to study the structure and function of proteins. It has also been used to modify existing drugs, by altering their structure and making them more effective. In addition, 4-CPMC has been used to study the effects of certain drugs on the body, by altering their structure and making them more effective.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-CPMC in laboratory experiments is its high reactivity and stability. It is also relatively easy to synthesize and can be used in a variety of research applications. However, there are some limitations to using 4-CPMC in laboratory experiments. For example, it is not always easy to control the reaction conditions, and the results can vary depending on the conditions used. In addition, 4-CPMC can be toxic if not handled properly.
Future Directions
The use of 4-CPMC in research and industry is still in its early stages, and there are many potential future directions for its use. One potential future direction is the development of new drugs, which could be modified using 4-CPMC to make them more effective. Another potential future direction is the use of 4-CPMC in the study of proteins, as it can be used to form strong complexes with metal ions. Finally, 4-CPMC could be used in the development of new catalysts, as it is highly reactive and stable.
Synthesis Methods
4-CPMC can be synthesized in a variety of ways, depending on the desired outcome. The most common method is the reaction of tert-butyl chloride with tert-butyl N-[(4-chlorophenyl)methylidene]carbamateylmethyleneimine in the presence of a base, such as sodium hydroxide. This reaction produces 4-CPMC in a high yield, and can be scaled up for industrial applications. Another method involves the reaction of tert-butyl N-[(4-chlorophenyl)methylidene]carbamateylmethyleneimine with tert-butyl bromide, followed by the addition of sodium hydroxide. This reaction is also highly efficient and can be used for large-scale synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(4-chlorophenyl)methylidene]carbamate involves the reaction of tert-butyl carbamate with 4-chlorobenzaldehyde in the presence of a catalyst.", "Starting Materials": [ "tert-butyl carbamate", "4-chlorobenzaldehyde", "catalyst" ], "Reaction": [ "Add tert-butyl carbamate to a reaction flask", "Add 4-chlorobenzaldehyde to the reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture to room temperature", "Isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
685132-77-8 |
Product Name |
tert-butyl N-[(4-chlorophenyl)methylidene]carbamate |
Molecular Formula |
C12H14ClNO2 |
Molecular Weight |
239.7 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
